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Compound of Interest

Compound Name: 2,3-Dibromo-1,4-butanediol

Cat. No.: B167592

Technical Guide: 2,3-Dibromo-1,4-butanediol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,3-Dibromo-1,4-butanediol,

focusing on its chemical properties, synthesis, and potential applications as a chemical
intermediate.

Chemical Identity and Properties

2,3-Dibromo-1,4-butanediol is a halogenated diol. Its chemical structure consists of a four-
carbon butane backbone with hydroxyl groups at positions 1 and 4, and bromine atoms at
positions 2 and 3. The presence of two stereocenters at C2 and C3 means that this compound
can exist as different stereoisomers. The most commonly available form is the racemic mixture
of the (2R,3R) and (2S,3S) enantiomers, denoted as dI-2,3-Dibromo-1,4-butanediol.

Physicochemical Data

The following tables summarize the key quantitative data for 2,3-Dibromo-1,4-butanediol.

Table 1: Identifiers and Molecular Properties
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Property Value Citations

Chemical Name 2,3-Dibromobutane-1,4-diol [1112]

Molecular Formula CaHsBr20:2 [3][4]

Molecular Weight 247.91 g/mol [2][4]

CAS Nurmber 1?47-58-6 (for dI-racemic A1][6]
mixture)

20163-90-0 (general) [11[3][7]

EC Number 217-750-1 [4]

InChi Key OXYNQEOLHRWEPE- 5]
UHFFFAOYSA-N

Canonical SMILES C(Cc(c(co)Bn)BnoO [1]

Table 2: Physical and Chemical Properties

Property Value Citations

Appearance Solid [4]

Melting Point 88-90 °C [41[6]

Boiling Point 148-150 °C at 1.5 mmHg [41[6]

Density 2.124 g/cm3 (predicted) [6]

Flash Point 156.6 °C [6]

Vapor Pressure

3.73E-05 mmHg at 25°C

[6]

Refractive Index

1.583 (predicted)

[6]

Hydrogen Bond Donor Count 2 [7]
Hydrogen Bond Acceptor

ydrog p ’ 7]
Count
Rotatable Bond Count 3 [7]
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Synthesis of 2,3-Dibromo-1,4-butanediol

While 2,3-Dibromo-1,4-butanediol is commercially available, understanding its synthesis is
crucial for various research and development applications. A common method for its
preparation is through the bromination of an alkene precursor. A related synthesis for 2,3-
dibromo-2-butene-1,4-diol from 2-butyne-1,4-diol provides insight into the bromination process
of butanediol precursors.[8]

Experimental Protocol: Synthesis of 2,3-dibromo-2-
butene-1,4-diol

This protocol describes the synthesis of a structurally related compound and illustrates a
general approach to the bromination of unsaturated diols.

Objective: To synthesize 2,3-dibromo-2-butene-1,4-diol by the direct bromination of 2-butyne-
1,4-diol in an aqueous medium.[8]

Materials:
e 2-butyne-1,4-diol
e Bromine
e Deionized water
Procedure:

e Prepare an aqueous solution of 2-butyne-1,4-diol with a concentration of approximately 20%
to 45%.[8]

e Cool the reaction mixture to a temperature range of -10 °C to +25 °C. A preferred operating
temperature is between +5 °C and +25 °C.[8]

e Slowly add bromine to the 2-butyne-1,4-diol solution. It is recommended to use an equimolar
ratio of bromine to 2-butyne-1,4-diol, with a preferred ratio of 0.9 to 1.1 moles of bromine per
mole of the diol.[8]
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e As the reaction proceeds, the solid product, 2,3-dibromo-2-butene-1,4-diol, will precipitate
from the solution.[8]

e Maintain the reaction temperature within the specified range to ensure the predominant
formation of the desired product.[8]

» After the addition of bromine is complete, continue stirring the mixture for a designated
period to ensure the reaction goes to completion.

o Collect the precipitated solid by filtration.
e Wash the solid with cold water to remove any unreacted starting materials and byproducts.
e Dry the product under vacuum to obtain the final 2,3-dibromo-2-butene-1,4-diol.

Diagram of Synthesis Workflow
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Synthesis of 2,3-Dibromo-2-butene-1,4-diol
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Caption: Workflow for the synthesis of 2,3-dibromo-2-butene-1,4-diol.

Applications in Research and Development

Currently, there is limited information available on the direct biological activity or involvement of
2,3-Dibromo-1,4-butanediol in specific signaling pathways. Its primary utility in the fields of
chemical research and drug development lies in its role as a versatile chemical intermediate.

The presence of two bromine atoms and two hydroxyl groups makes it a valuable building
block for the synthesis of more complex molecules. The bromine atoms can serve as leaving
groups in nucleophilic substitution reactions, allowing for the introduction of various functional
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groups. The hydroxyl groups can be oxidized, esterified, or used to form ethers, further
expanding its synthetic potential.

Potential synthetic applications include:

e Precursor for Heterocyclic Compounds: The diol functionality can be used to construct
various oxygen-containing heterocyclic rings.

« Introduction of Vicinal Functionality: The 2,3-dibromo motif allows for the stereocontrolled
introduction of other functional groups in a vicinal arrangement.

e Polymer Chemistry: Diols are common monomers in the synthesis of polyesters and
polyurethanes. The bromine atoms could be used to create functionalized polymers or as
sites for subsequent cross-linking reactions.

Safety and Handling

2,3-Dibromo-1,4-butanediol is classified as a warning-level hazard. It is reported to cause
skin irritation, serious eye irritation, and may cause respiratory irritation.[4]

Precautionary Measures:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.[4]

Use in a well-ventilated area or with a fume hood to avoid inhalation of dust or vapors.

Avoid contact with skin, eyes, and clothing.

In case of contact with eyes, rinse immediately with plenty of water and seek medical advice.

Always consult the Safety Data Sheet (SDS) from the supplier for detailed and up-to-date
safety information before handling this chemical.

Conclusion

2,3-Dibromo-1,4-butanediol is a valuable chemical intermediate with potential applications in
organic synthesis and materials science. While its direct biological activities are not well-
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documented, its rich functionality makes it a useful building block for the creation of more
complex and potentially bioactive molecules. Researchers and drug development professionals
should consider its synthetic utility for the construction of novel chemical entities. Further
investigation into its reactivity and potential applications is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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